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Compound of Interest

Compound Name: 1-Bromo-1,2-dichloroethane

Cat. No.: B14446488

Technical Guide: Physical Properties of 1-
Bromo-1,2-dichloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 1-Bromo-
1,2-dichloroethane, specifically its boiling point and density. The document outlines standard
experimental protocols for the determination of these properties, intended for a scientific
audience in a research and development setting.

Core Physical Properties

The physical characteristics of 1-Bromo-1,2-dichloroethane are crucial for its handling,
application, and purification in a laboratory setting. While the boiling point is well-documented,
specific experimental data for its density is not readily available. For reference, the densities of
its isomers are provided.
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Physical Property Value Notes
N ) At standard atmospheric
Boiling Point 136 °C
pressure.
The experimental density for 1-
_ _ Bromo-1,2-dichloroethane is
Density Data not available S )
not specified in the reviewed
literature.
Density of Isomers
1-Bromo-1,1-dichloroethane 1.752 g/mL Isomer for comparison.
2-Bromo-1,1-dichloroethane 1.823 g/mL Isomer for comparison.
Density of Related Compound
1-Bromo-2-chloroethane 1.723 g/mL at 25 °C

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following are detailed methodologies for measuring the boiling point and density of liquid
halogenated hydrocarbons like 1-Bromo-1,2-dichloroethane.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a small quantity of a liquid.[1]

Apparatus:

Thiele tube

Thermometer (-10 to 200 °C range)

Capillary tubes (sealed at one end)

Small test tube (e.g., Durham tube)
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e Rubber band or thread

e Heat source (Bunsen burner or heating mantle)

e Heating medium (mineral oil or silicone oil)

Procedure:

« Fill the Thiele tube with a suitable heating oil to a level just above the side arm.

o Attach a small test tube containing 0.5-1 mL of 1-Bromo-1,2-dichloroethane to the
thermometer using a rubber band. The bottom of the test tube should be aligned with the
thermometer bulb.[1]

e Place a capillary tube, with its sealed end up, into the liquid sample within the test tube.[2]

e Immerse the thermometer and the attached sample tube into the oil in the Thiele tube. The
sample should be positioned in the center of the main tube.[1]

o Gently heat the side arm of the Thiele tube.[2] The design of the tube promotes convection
currents, ensuring uniform heating of the oil bath.[2]

o As the temperature rises, a slow stream of bubbles will emerge from the open end of the
capillary tube.

» Continue heating until a continuous and rapid stream of bubbles is observed.[2]
o Turn off the heat source and allow the apparatus to cool slowly.

e The bubbling will slow down and eventually stop. The moment the liquid begins to enter the
capillary tube, record the temperature on the thermometer. This temperature is the boiling
point of the liquid.[1][2]

Density Determination: Pychometer Method

The pycnometer method is a highly precise technique for determining the density of a liquid by
measuring the mass of a known volume.
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Apparatus:

Pycnometer (a glass flask with a specific volume and a ground glass stopper with a capillary
tube)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:

e Cleaning and Calibration:

Thoroughly clean the pycnometer with a suitable solvent (e.g., acetone) and then with
distilled water. Ensure it is completely dry.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (mo).

Fill the pycnometer with distilled water of a known temperature and density. Place the
stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in a constant temperature water bath to allow it to equilibrate
to a precise temperature (e.g., 20 °C or 25 °C).[3]

Remove the pycnometer from the bath, carefully dry the exterior, and weigh it. Record this
mass (ma).

The volume of the pycnometer (V) can be calculated using the density of water (p_water)
at that temperature: V = (m1 - mo) / p_water.

o Measurement of Sample Density:
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o Empty and dry the pycnometer.
o Fill the pycnometer with 1-Bromo-1,2-dichloroethane.

o Follow the same procedure of inserting the stopper, equilibrating in the constant
temperature water bath, drying the exterior, and weighing. Record the mass of the
pycnometer filled with the sample (mz2).

o The mass of the liquid sample is (m2 - mo).

o The density of the sample (p_sample) is calculated by dividing the mass of the sample by
the calibrated volume of the pycnometer: p_sample = (mz - mo) / V.[4]

Visualized Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 1-Bromo-1,2-dichloroethane.
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Workflow for Physical Property Determination

Start: Obtain Pure Sample
of 1-Bromo-1,2-dichloroethane

Boiling Point Experiment Density Experiment
(Thiele Tube Method) (Pycnometer Method)
Protocol Protocol
Setup Apparatus: Calibrate Pycnometer:
- Thiele Tube - Weigh Empty
- Thermometer - Weigh with Water
- Sample & Capillary Tube - Calculate Volume

'

Measure Sample:
Heat Sample Slowly - Weigh Pycnometer
with Sample

'

Calculate Density:
Mass / Volume

Observe Continuous Bubbling

'

Cool & Observe Liquid
Entering Capillary

Record Density Value

Record Boiling Point
Temperature

y

End: Documented
Physical Properties

Click to download full resolution via product page

Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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